Liwaconitine
Liwaconitine
Liwaconitine is a natural product found in Aconitum forrestii with data available.
Brand Name:
Vulcanchem
CAS No.:
86408-15-3
VCID:
VC21334635
InChI:
InChI=1S/C41H53NO11/c1-8-42-21-38(22-46-2)18-17-28(49-5)41-27-19-39(45)29(50-6)20-40(31(34(41)42)32(51-7)33(38)41,53-37(44)24-11-15-26(48-4)16-12-24)30(27)35(39)52-36(43)23-9-13-25(47-3)14-10-23/h9-16,27-35,45H,8,17-22H2,1-7H3/t27-,28?,29+,30-,31?,32?,33-,34?,35-,38+,39+,40?,41?/m1/s1
SMILES:
CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6OC(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C8=CC=C(C=C8)OC)OC)OC)COC
Molecular Formula:
C41H53NO11
Molecular Weight:
735.9 g/mol
Liwaconitine
CAS No.: 86408-15-3
VCID: VC21334635
Molecular Formula: C41H53NO11
Molecular Weight: 735.9 g/mol
* For research use only. Not for human or veterinary use.
| Description | Liwaconitine is a natural product found in Aconitum forrestii with data available. |
|---|---|
| CAS No. | 86408-15-3 |
| Product Name | Liwaconitine |
| Molecular Formula | C41H53NO11 |
| Molecular Weight | 735.9 g/mol |
| IUPAC Name | [(2R,3R,4R,5S,6S,13S,17R)-11-ethyl-5-hydroxy-6,16,18-trimethoxy-8-(4-methoxybenzoyl)oxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate |
| Standard InChI | InChI=1S/C41H53NO11/c1-8-42-21-38(22-46-2)18-17-28(49-5)41-27-19-39(45)29(50-6)20-40(31(34(41)42)32(51-7)33(38)41,53-37(44)24-11-15-26(48-4)16-12-24)30(27)35(39)52-36(43)23-9-13-25(47-3)14-10-23/h9-16,27-35,45H,8,17-22H2,1-7H3/t27-,28?,29+,30-,31?,32?,33-,34?,35-,38+,39+,40?,41?/m1/s1 |
| Standard InChIKey | RYCIRRXOFHVZHA-OTKWNMINSA-N |
| Isomeric SMILES | CCN1C[C@@]2(CC[C@@H](C34[C@@H]2[C@H](C(C31)C5(C[C@@H]([C@]6(C[C@@H]4[C@@H]5[C@H]6OC(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C8=CC=C(C=C8)OC)OC)OC)COC |
| SMILES | CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6OC(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C8=CC=C(C=C8)OC)OC)OC)COC |
| Canonical SMILES | CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6OC(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C8=CC=C(C=C8)OC)OC)OC)COC |
| Synonyms | 8-O-(4-Methoxybenzoyl-forestine |
| PubChem Compound | 42620642 |
| Last Modified | Feb 18 2024 |
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